Cas no 1804895-89-3 (4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)
4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
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- Inchi: 1S/C8H5F3N2O5/c1-17-7-5(18-8(9,10)11)2-12-4(3-14)6(7)13(15)16/h2-3H,1H3
- InChI Key: KDDNQKGLXPHPLJ-UHFFFAOYSA-N
- SMILES: FC(OC1=CN=C(C=O)C(=C1OC)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- XLogP3: 1.6
- Topological Polar Surface Area: 94.2
4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029087963-1g |
4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde |
1804895-89-3 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No: 1804895-89-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with multiple functional groups, including a methoxy group, a nitro group, a trifluoromethoxy group, and an aldehyde group. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block for various applications.
The synthesis of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, oxidation reactions, and coupling reactions to construct this compound. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of its synthesis, reducing the environmental footprint associated with its production.
One of the most notable features of this compound is its electronic properties. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy groups significantly affects the reactivity of the pyridine ring. These groups deactivate the ring towards electrophilic substitution but activate it towards nucleophilic aromatic substitution under specific conditions. This dual reactivity makes 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde a versatile substrate for various chemical transformations.
Recent studies have explored the application of this compound in drug discovery. Its aldehyde group serves as a reactive site for forming imine bonds, which are crucial in medicinal chemistry for designing bioactive molecules. Additionally, the methoxy group introduces hydrophilicity, enhancing the compound's solubility in aqueous media—a desirable property for drug candidates.
In terms of biological activity, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its trifluoromethoxy group contributes to increased metabolic stability, reducing the likelihood of rapid degradation in vivo.
The compound's stability under various conditions has also been a focal point of recent research. Investigations into its thermal stability reveal that it can withstand elevated temperatures without significant decomposition, making it suitable for high-throughput screening processes in pharmaceutical research.
Another emerging application of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde is in materials science. Its rigid structure and electron-withdrawing substituents make it an ideal candidate for designing advanced materials such as organic semiconductors and sensors. Researchers have explored its use in constructing thin-film transistors (TFTs), where its electronic properties contribute to improved device performance.
In conclusion, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No: 1804895-89
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